![molecular formula C16H22N2O B3359380 Phenyl(3,9-diazaspiro[5.5]undecan-3-YL)methanone CAS No. 851322-39-9](/img/structure/B3359380.png)
Phenyl(3,9-diazaspiro[5.5]undecan-3-YL)methanone
Overview
Description
Phenyl(3,9-diazaspiro[5.5]undecan-3-YL)methanone is a chemical compound with the molecular formula C₁₆H₂₂N₂O. It has a molecular weight of 258.36 g/mol . The compound belongs to the class of 3,9-diazaspiro[5.5]undecane-based compounds and has been reported as a potent competitive γ-aminobutyric acid type A receptor (GABAAR) antagonist with low cellular membrane permeability .
Scientific Research Applications
Synthesis and Chemical Properties
- Divergent Synthesis : A study by Yang et al. (2008) describes a divergent synthesis method for 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones, highlighting the efficient Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor as a key step (Yang et al., 2008).
- Synthesis via Spirocyclization : Parameswarappa and Pigge (2011) report an easy method to construct 3,9-diazaspiro[5.5]undecane derivatives via intramolecular spirocyclization of 4-substituted pyridines (Parameswarappa & Pigge, 2011).
Applications in Medicine
- Treatment of Respiratory Diseases : A patent by Dr. Peter Norman (2007) claims the use of 3,9-diazaspiro[5.5]undecane derivatives as CCR8 antagonists, potentially useful in treating chemokine-mediated diseases, especially respiratory diseases like asthma, chronic obstructive pulmonary disease, and rhinitis (Norman, 2007).
- Antihypertensive Screening : Clark et al. (1983) prepared 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones for antihypertensive screening, finding significant activity in certain compounds (Clark et al., 1983).
- GABA A Receptor Antagonists : Bavo et al. (2021) explored 3,9-diazaspiro[5.5]undecane-based compounds as potent γ-aminobutyric acid type A receptor (GABAAR) antagonists with possible applications in immunomodulation (Bavo et al., 2021).
Photophysical Studies and Material Sciences
- Spectroscopic Investigations : Aggarwal and Khurana (2015) synthesized diazaspiro[5.5]undecane-1,3,5,9-tetraones and conducted photophysical studies, solvatochromic analysis, and TDDFT calculations, highlighting their potential in materials science (Aggarwal & Khurana, 2015).
- Fluorinated Spiro Heterocycles : Islam et al. (2015) described the synthesis of novel fluorinated spiro-heterocycles, indicating their utility in material sciences and molecular structure investigations (Islam et al., 2015).
properties
IUPAC Name |
3,9-diazaspiro[5.5]undecan-3-yl(phenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c19-15(14-4-2-1-3-5-14)18-12-8-16(9-13-18)6-10-17-11-7-16/h1-5,17H,6-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHKQYEODBOZZJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CCN(CC2)C(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80740518 | |
Record name | (3,9-Diazaspiro[5.5]undecan-3-yl)(phenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80740518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Phenyl(3,9-diazaspiro[5.5]undecan-3-YL)methanone | |
CAS RN |
851322-39-9 | |
Record name | (3,9-Diazaspiro[5.5]undecan-3-yl)(phenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80740518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.